7-hydroxy-2-methyl-8-((4-methylpiperidin-1-yl)methyl)-3-phenyl-4H-chromen-4-one
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Description
7-hydroxy-2-methyl-8-((4-methylpiperidin-1-yl)methyl)-3-phenyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C23H25NO3 and its molecular weight is 363.457. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has shown that compounds related to 7-hydroxy-2-methyl-8-((4-methylpiperidin-1-yl)methyl)-3-phenyl-4H-chromen-4-one demonstrate significant antimicrobial properties. A study by (Mandala et al., 2013) synthesized similar compounds and found them effective against bacterial and fungal infections. These findings indicate potential applications in developing new antimicrobial agents.
Molecular Modeling and Docking Studies
The compound's structural analogs have been used in molecular modeling and docking studies to understand their interaction with biological targets. For instance, (Mandala et al., 2013) employed docking studies with oxidoreductase protein organisms, illustrating the compound's potential in rational drug design and protein interaction studies.
Metal Ion Detection
Studies on related coumarin derivatives have explored their use in metal ion detection. (Dey et al., 2019) discussed the use of a similar compound for detecting Zn²⁺ and Cu²⁺ ions. This suggests that this compound could be valuable in environmental monitoring and bioanalysis.
Photovoltaic and Electronic Properties
The chromen-4-one structure, which is closely related to the compound , has been examined for its photovoltaic and electronic properties. Research by (Gad et al., 2020) highlights the potential application of these compounds in dye-sensitized solar cells, indicating its relevance in renewable energy research.
Fluorescence-Based Applications
Compounds similar to this compound have been studied for their fluorescence properties. Research by (Joshi et al., 2016) delved into the fluorescence behavior of a related compound, suggesting potential uses in sensors and fluorescence microscopy.
Crystallographic Studies
The crystal structure of compounds in the same class has been analyzed, as seen in research by (Manolov et al., 2008). Understanding the crystal structure is crucial for applications in material science and molecular engineering.
Synthetic Methodologies
Several studies focus on the synthesis of related compounds, which is fundamental for their application in various scientific fields. For example, (Ghashang et al., 2015) discuss the synthesis of similar compounds using a recyclable catalyst, highlighting the importance of efficient and sustainable synthetic methods.
Properties
IUPAC Name |
7-hydroxy-2-methyl-8-[(4-methylpiperidin-1-yl)methyl]-3-phenylchromen-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO3/c1-15-10-12-24(13-11-15)14-19-20(25)9-8-18-22(26)21(16(2)27-23(18)19)17-6-4-3-5-7-17/h3-9,15,25H,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOBYIKIHFGNGQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=CC=C4)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.